![molecular formula C8H7ClN2O2S B1403427 2-Methyl-2H-indazole-5-sulfonyl chloride CAS No. 1097731-30-0](/img/structure/B1403427.png)
2-Methyl-2H-indazole-5-sulfonyl chloride
Overview
Description
2-Methyl-2H-indazole-5-sulfonyl chloride is a chemical compound with the molecular formula C8H7ClN2O2S . It is a derivative of indazole, an important fused aromatic heterocyclic system containing a benzene and pyrazole ring . Indazoles consist of three tautomeric forms in which 1H-tautomers (indazoles) and 2H-tautomers (isoindazoles) exist in all phases .
Molecular Structure Analysis
The molecular structure of this compound consists of a bicyclic ring structure made up of a pyrazole ring and a benzene ring . The thermodynamic internal energy calculation of these tautomers points view 1H-indazole as the predominant and stable form over 2H-indazole .Scientific Research Applications
Synthesis and Transformation
- Sulfonyl-substituted spirocyclic 3H-pyrazoles and indazoles undergo various transformations, leading to the formation of compounds with potential biological activity. Thermal, acid-catalyzed, and photolytic conditions can lead to diverse outcomes, demonstrating the chemical versatility of sulfonyl-substituted compounds (Vasin et al., 2014).
Electrophilic Addition
- Electrophiles react with 3-methoxy-2H-indazole to yield N(1),N(2)-disubstituted-1H-indazolones through an AERORC process, highlighting the potential for creating diverse molecular scaffolds for further chemical diversification (Wayne E. Conrad et al., 2011).
Electrochemical Radical-Radical Cross-Coupling
- A direct cross-coupling strategy under electrochemical conditions has been developed for sodium sulfinates and 2H-indazoles, leading to 3-sulfonylated 2H-indazole derivatives. This method is notable for its transition-metal- and redox-reagent-free approach, providing a valuable synthetic route to heteroaromatic compounds (Wansoo Kim et al., 2020).
C-H Sulfonylation by Electrosynthesis
- A metal and external oxidant-free electrochemical method for the C3-H sulfonylation of 2H-indazoles has been discovered. This method enables the synthesis of sulfonylated indazole derivatives with a broad spectrum of functional groups, suggesting a radical pathway is operational (Kingshuk Mahanty et al., 2020).
Antibacterial and Surface Activity
- Sulfonyl chloride derivatives, including those related to 2-Methyl-2H-indazole-5-sulfonyl chloride, have shown potential in synthesizing biologically active heterocycles with antimicrobial activity and surface active properties (R. El-Sayed, 2006).
Anticancer Evaluation
- Sulfonyl group-containing triazole derivatives have been synthesized and evaluated for their anticancer activity. This research underlines the biological significance of sulfonyl-containing compounds in medicinal chemistry and drug design, with some derivatives showing moderate activity against various cancer cell lines (Angélica Salinas-Torres et al., 2022).
Safety and Hazards
Future Directions
Indazole derivatives, including 2-Methyl-2H-indazole-5-sulfonyl chloride, continue to be a topic of interest in medicinal chemistry due to their diverse biological activities and potential therapeutic applications . Future research may focus on developing more efficient synthesis methods, exploring new chemical reactions, and investigating their mechanisms of action .
properties
IUPAC Name |
2-methylindazole-5-sulfonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClN2O2S/c1-11-5-6-4-7(14(9,12)13)2-3-8(6)10-11/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AQKYXMWGYKMGPB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C2C=C(C=CC2=N1)S(=O)(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClN2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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